Cas no 1804138-86-0 (2-Cyano-6-ethylphenylhydrazine)
2-Cyano-6-ethylphenylhydrazine Chemical and Physical Properties
Names and Identifiers
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- 2-Cyano-6-ethylphenylhydrazine
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- Inchi: 1S/C9H11N3/c1-2-7-4-3-5-8(6-10)9(7)12-11/h3-5,12H,2,11H2,1H3
- InChI Key: YPSBGFZOQLUUKV-UHFFFAOYSA-N
- SMILES: N(C1C(C#N)=CC=CC=1CC)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 182
- XLogP3: 2.2
- Topological Polar Surface Area: 61.8
2-Cyano-6-ethylphenylhydrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A250000632-250mg |
2-Cyano-6-ethylphenylhydrazine |
1804138-86-0 | 98% | 250mg |
646.00 USD | 2021-06-15 | |
| Alichem | A250000632-500mg |
2-Cyano-6-ethylphenylhydrazine |
1804138-86-0 | 98% | 500mg |
980.00 USD | 2021-06-15 | |
| Alichem | A250000632-1g |
2-Cyano-6-ethylphenylhydrazine |
1804138-86-0 | 98% | 1g |
1,668.15 USD | 2021-06-15 |
2-Cyano-6-ethylphenylhydrazine Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 2-Cyano-6-ethylphenylhydrazine
Comprehensive Overview of 2-Cyano-6-ethylphenylhydrazine (CAS No. 1804138-86-0): Properties, Applications, and Industry Insights
2-Cyano-6-ethylphenylhydrazine (CAS No. 1804138-86-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a cyano group (-CN) and an ethylphenylhydrazine moiety, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role as a key intermediate in synthesizing heterocyclic compounds, particularly in the development of crop protection agents and bioactive molecules.
Recent trends in green chemistry have spurred interest in optimizing the synthesis of 2-Cyano-6-ethylphenylhydrazine to reduce environmental impact. A 2023 study highlighted its potential as a low-toxicity building block for sustainable agrochemicals, aligning with the global push for eco-friendly pest control solutions. The compound’s nitrogen-rich framework also makes it valuable for designing nitrogen-containing pharmaceuticals, a hot topic in drug discovery forums.
Analytical techniques like HPLC and LC-MS are critical for characterizing CAS 1804138-86-0, ensuring purity for research applications. Industry discussions frequently address challenges in scaling up production while maintaining cost efficiency—a common search query among chemical manufacturers. Additionally, its stability under varying pH conditions makes it a candidate for formulation studies, another trending topic in specialty chemistry circles.
From an SEO perspective, terms like "2-Cyano-6-ethylphenylhydrazine supplier," "CAS 1804138-86-0 price," and "ethylphenylhydrazine derivatives" rank highly, reflecting commercial and academic demand. The compound’s potential in catalysis and material science further expands its relevance, with patents filed for its use in advanced polymer coatings. Regulatory compliance, particularly regarding REACH and GMP standards, remains a frequent concern among buyers, emphasizing the need for transparent documentation.
Innovative applications of 2-Cyano-6-ethylphenylhydrazine in photodynamic therapy research have also emerged, tapping into the growing market for non-invasive medical treatments. Its electron-withdrawing properties are being studied for organic semiconductor development, a niche yet rapidly expanding field. As synthetic methodologies evolve, this compound is poised to play a pivotal role in bridging academic research and industrial innovation.
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